Cas no 335662-68-5 (Boronic acid, [4-[[(phenylmethyl)amino]methyl]phenyl]-)

Boronic acid, [4-[[(phenylmethyl)amino]methyl]phenyl]- structure
335662-68-5 structure
Product Name:Boronic acid, [4-[[(phenylmethyl)amino]methyl]phenyl]-
CAS No:335662-68-5
MF:C14H16BNO2
MW:241.093343734741
CID:1458993
Update Time:2024-08-23

Boronic acid, [4-[[(phenylmethyl)amino]methyl]phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Boronic acid, [4-[[(phenylmethyl)amino]methyl]phenyl]-
    • Boronic acid, B-[4-[[(phenylmethyl)amino]methyl]phenyl]-
    • Inchi: 1S/C14H16BNO2/c17-15(18)14-8-6-13(7-9-14)11-16-10-12-4-2-1-3-5-12/h1-9,16-18H,10-11H2
    • InChI Key: LYMFXRGKKJTJOU-UHFFFAOYSA-N
    • SMILES: B(C1=CC=C(CNCC2=CC=CC=C2)C=C1)(O)O

Computed Properties

  • Exact Mass: 240.13108

Experimental Properties

  • Density: 1.16±0.1 g/cm3(Predicted)
  • Boiling Point: 423.1±47.0 °C(Predicted)
  • PSA: 52.49
  • pka: 8.42±0.16(Predicted)
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